Cas no 1365763-73-0 (7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one)
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
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- 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
- 1(2H)-Isoquinolinone, 7-chloro-3,4-dihydro-6-methoxy-
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- Inchi: 1S/C10H10ClNO2/c1-14-9-4-6-2-3-12-10(13)7(6)5-8(9)11/h4-5H,2-3H2,1H3,(H,12,13)
- InChI Key: NDSYRVHJEULFPN-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=C(OC)C(Cl)=C2)CCN1
Computed Properties
- Exact Mass: 211.0400063g/mol
- Monoisotopic Mass: 211.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C372210-5mg |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 5mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C372210-10mg |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 10mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C372210-50mg |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 50mg |
$ 320.00 | 2022-04-01 | ||
| Chemenu | CM468249-250mg |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM468249-500mg |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM468249-1g |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879693-1g |
7-Chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95% | 1g |
¥5546.0 | 2023-04-02 | |
| Enamine | EN300-244689-0.05g |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-244689-0.1g |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-244689-0.25g |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one |
1365763-73-0 | 95% | 0.25g |
$367.0 | 2024-06-19 |
7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one
Comprehensive Overview of 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0)
The compound 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. This tetrahydroisoquinoline derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its chloro-methoxy substitution pattern, which influences its reactivity and biological activity.
In recent years, the demand for 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one has increased, driven by its applications in medicinal chemistry. The compound's isoquinoline core is a common scaffold in many bioactive molecules, including alkaloids and synthetic drugs. Its CAS number 1365763-73-0 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthesis, solubility, and stability, highlighting its practical importance.
One of the key advantages of 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one is its versatility. It serves as a precursor for the development of novel compounds targeting neurological and metabolic disorders. The presence of both chloro and methoxy groups enhances its ability to interact with biological targets, making it a promising candidate for further study. Recent publications have explored its potential in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine.
The synthesis of CAS No. 1365763-73-0 involves multi-step organic reactions, often starting from readily available substrates. Researchers emphasize optimizing yield and purity, as these factors are critical for downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring its quality and consistency. These methods are frequently discussed in online forums and research communities, addressing common questions about its identification and handling.
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In conclusion, 7-chloro-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1365763-73-0) is a compound of growing importance in scientific research. Its structural complexity and functional groups make it a valuable tool for drug development and biochemical studies. By staying updated on the latest research and user queries, this overview provides a balanced and informative resource for those interested in this fascinating molecule.
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